Cas no 872801-99-5 (6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE)

• Product Name: 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE
• CAS No: 872801-99-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5693243
• PubChem ID: 605406
• Update Time: 2025-06-08

6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-methoxy-1,5-naphthyridin-4-ol
• 1,5-Naphthyridin-4-ol, 6-methoxy-2-methyl-
• 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE
• 6-methoxy-2-methyl-1,5-naphthyridin-4-ol
• DTUVQFLBXKNGGJ-UHFFFAOYSA-N
• 6-Methoxy-2-methyl[1,5]naphthyridin-4-ol #
• 872801-99-5

• Inchi： 1S/C10H10N2O2/c1-6-5-8(13)10-7(11-6)3-4-9(12-10)14-2/h3-5H,1-2H3,(H,11,13)
• InChI Key： DTUVQFLBXKNGGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C(C=C(C)N2)=O)N=1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Melting Point: 294-296 °C(Solv: ethanol (64-17-5))
• Boiling Point: 340.8±37.0 °C(Predicted)
• pka: 3.61±0.40(Predicted)

Additional information on 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE

6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE: A Comprehensive Overview

The compound with CAS No. 872801-99-5, known as 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of naphthyridinones, which are derivatives of naphthyridine with a ketone functional group. The naphthyridinone framework is a bicyclic structure consisting of a benzene ring fused to a pyridone ring, making it a versatile scaffold for various chemical modifications.

6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE is characterized by its unique substitution pattern: a methoxy group at position 6 and a methyl group at position 2 on the naphthyridinone backbone. These substituents play a crucial role in modulating the compound's physicochemical properties, such as solubility, stability, and bioavailability. Recent studies have highlighted the importance of such substituents in enhancing the pharmacokinetic profiles of naphthyridinone derivatives, making them promising candidates for drug development.

One of the most notable applications of 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. The anti-inflammatory activity of this compound has been compared to that of nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially fewer side effects due to its selective targeting of COX isoforms.

In addition to its anti-inflammatory properties, 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE has shown promise in the field of oncology. Preclinical studies have revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. The anticancer activity of this compound is particularly intriguing, as it suggests potential for developing targeted therapies against malignancies such as breast cancer and melanoma.

The synthesis of 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE involves a multi-step process that typically begins with the preparation of the naphthyridinone core. This is followed by selective alkylation or acylation to introduce the methoxy and methyl substituents at their respective positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound.

From an analytical standpoint, 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE can be characterized using a variety of spectroscopic techniques such as UV-vis spectroscopy, infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for both research and industrial applications.

Looking ahead, the continued exploration of 6-METHOXY-2-METHYL-1,5-NAPHTHYRIDIN-4(1H)-ONE holds great potential for advancing our understanding of naphthyridinone derivatives in drug discovery and development. As researchers delve deeper into its mechanisms of action and optimize its therapeutic profile, this compound may pave the way for innovative treatments across multiple therapeutic areas.